![molecular formula C27H44N4O5S B8710884 2-[1-(4-Methoxy-2,6-dimethyl-phenylsulfonyl)-piperidin-2-ylmethoxy]-1-[4-(1-methyl-piperidin-4-yl)-piperazin-1-yl]-ethanone](/img/structure/B8710884.png)
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[C:7]([CH3:9])[C:6]([S:10]([N:13]2[CH2:18][CH2:17][CH2:16][CH2:15][CH:14]2[CH2:19][O:20][CH2:21][C:22](O)=[O:23])(=[O:12])=[O:11])=[C:5]([CH3:25])[CH:4]=1.[CH3:26][N:27]1[CH2:32][CH2:31][CH:30]([N:33]2[CH2:38][CH2:37][NH:36][CH2:35][CH2:34]2)[CH2:29][CH2:28]1>ClCCl>[CH3:1][O:2][C:3]1[CH:8]=[C:7]([CH3:9])[C:6]([S:10]([N:13]2[CH2:18][CH2:17][CH2:16][CH2:15][CH:14]2[CH2:19][O:20][CH2:21][C:22]([N:36]2[CH2:35][CH2:34][N:33]([CH:30]3[CH2:31][CH2:32][N:27]([CH3:26])[CH2:28][CH2:29]3)[CH2:38][CH2:37]2)=[O:23])(=[O:12])=[O:11])=[C:5]([CH3:25])[CH:4]=1
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Name
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N,N′-Carbonyldiimidazole
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Quantity
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114 mg
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Type
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reactant
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Smiles
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Name
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Quantity
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250 mg
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Type
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reactant
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Smiles
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COC1=CC(=C(C(=C1)C)S(=O)(=O)N1C(CCCC1)COCC(=O)O)C
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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123 mg
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Type
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reactant
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Smiles
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CN1CCC(CC1)N1CCNCC1
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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ClCCl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture was stirred for 1 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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the reaction mixture was stirred for 15 h at room temperature
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Duration
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15 h
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Type
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EXTRACTION
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Details
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The reaction mixture was then extracted with water (20 ml) and saturated sodium chloride solution (20 ml)
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Type
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DRY_WITH_MATERIAL
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Details
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the organic phase was dried over magnesium sulfate
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Type
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CUSTOM
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Details
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The crude product was purified by flash chromatography
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Reaction Time |
1 h |
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Name
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Type
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Smiles
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COC1=CC(=C(C(=C1)C)S(=O)(=O)N1C(CCCC1)COCC(=O)N1CCN(CC1)C1CCN(CC1)C)C
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
